Cas no 65610-16-4 (Benzenesulfinic acid, 3-(trifluoromethyl)-)

• Product Name: Benzenesulfinic acid, 3-(trifluoromethyl)-
• CAS No: 65610-16-4
• MF: C₇H₅F₃O₂S
• MW: 210.173611402512
• CID: 1689705
• Update Time: 2024-08-30

Benzenesulfinic acid, 3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfinic acid, 3-(trifluoromethyl)-

• Inchi： 1S/C7H5F3O2S/c8-7(9,10)5-2-1-3-6(4-5)13(11)12/h1-4H,(H,11,12)
• InChI Key： BERBFBIGYCTRGE-UHFFFAOYSA-N
• SMILES： C1(S(O)=O)=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 209.99625

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 329.0±52.0 °C(Predicted)
• PSA: 37.3
• pka: 1.25±0.10(Predicted)